6-Iodo-4-(trifluoromethyl)indolin-2-one
Overview
Description
6-Iodo-4-(trifluoromethyl)indolin-2-one is a useful research compound. Its molecular formula is C9H5F3INO and its molecular weight is 327.04 g/mol. The purity is usually 95%.
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Scientific Research Applications
Visible Light-Induced Radical Cyclization
- A study demonstrated the synthesis of indolin-2-ones through a [Ir(ppy)2(dtb-bpy)]PF6-catalyzed intramolecular radical cyclization of o-iodophenylacrylamides under visible light, offering a new pathway to synthesize indolin-2-ones under mild conditions (Dong et al., 2015).
Porphyrin Indolin-2-one Conjugates
- Research on the synthesis of porphyrin indolin-2-one conjugates via palladium-catalyzed amination reactions highlighted the potential for creating novel conjugates with significant applications in fields like photodynamic therapy and molecular probes (Menezes et al., 2012).
Antiproliferative Evaluation
- A series of indolin-2-one derivatives were synthesized and evaluated for their antiproliferative activity against human cancer cell lines, demonstrating the potential of indolin-2-one derivatives in cancer therapy (Lin et al., 2013).
Domino Decarboxylative Cross-Coupling-Cyclisation Reactions
- Copper-catalyzed domino sp-sp2 decarboxylative cross-coupling and subsequent cyclization reactions were used for the efficient synthesis of 2-arylindoles, demonstrating the versatility of indole derivatives in synthesizing complex molecular structures (Ponpandian & Muthusubramanian, 2012).
Bio-Evaluation of Quaternary Centered Derivatives
- The synthesis and bio-evaluation of quaternary centered 3-hydroxy-3-(trifluoromethyl)indolin-2-one derivatives revealed their potential for anticancer and antimicrobial activities, underscoring the therapeutic potential of functionalized indolin-2-one derivatives (Bikshapathi et al., 2017).
Properties
IUPAC Name |
6-iodo-4-(trifluoromethyl)-1,3-dihydroindol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F3INO/c10-9(11,12)6-1-4(13)2-7-5(6)3-8(15)14-7/h1-2H,3H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPCMXCYOJWFVGT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2NC1=O)I)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F3INO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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